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Compound of Interest

Compound Name: AC-P-Bromo-DL-phe-OH

Cat. No.: B556362 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-α-Acetyl-p-bromo-DL-phenylalanine is a synthetic derivative of the amino acid phenylalanine.

The introduction of a bromine atom at the para position of the phenyl ring and an acetyl group

at the alpha-amino group confers unique chemical properties, making it a valuable building

block in medicinal chemistry and biochemical research. This technical guide provides a

summary of the available information on this compound, including its synonyms,

physicochemical properties, and general applications.

Chemical Identity and Synonyms
The compound is known by several names in chemical literature and supplier catalogs.

Establishing a clear understanding of these synonyms is crucial for comprehensive literature

searches and procurement.

Synonyms:

Acetyl-4-bromo-DL-phenylalanine[1]

Ac-DL-Phe(4-Br)-OH

Ac-p-bromo-DL-Phe-OH
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(RS)-Ac-2-amino-3-(4-bromophenyl)propionic acid

Physicochemical Properties
The fundamental physicochemical properties of N-α-Acetyl-p-bromo-DL-phenylalanine are

summarized in the table below. This information is essential for its handling, storage, and

application in experimental settings.

Property Value Reference

CAS Number 273730-59-9

Molecular Formula C₁₁H₁₂BrNO₃

Molecular Weight 286.12 g/mol

Appearance White to off-white solid

Purity Typically ≥98%

Storage 2-8°C

Applications in Research and Development
While specific, in-depth experimental data and biological activity profiles for N-α-Acetyl-p-

bromo-DL-phenylalanine are not extensively reported in publicly accessible literature, its

primary applications are described by chemical suppliers and in related medicinal chemistry

research. The compound is principally utilized as a versatile intermediate and building block.

Pharmaceutical and Medicinal Chemistry
The primary application of N-α-Acetyl-p-bromo-DL-phenylalanine is in the synthesis of more

complex molecules with potential therapeutic value.[1] The presence of the bromo-phenyl

moiety offers a site for further chemical modification through cross-coupling reactions, while the

acetylated amino acid structure makes it a suitable component for incorporation into

peptidomimetics and other small molecule drug candidates.[1] It is particularly noted for its use

in the development of novel agents targeting neurological disorders.[1]

Biochemical Research and Peptide Synthesis
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In the field of biochemical research, this compound serves as a tool for studying protein-protein

interactions and enzyme activities.[1] The brominated phenyl ring can act as a heavy atom for

X-ray crystallography or as a probe to investigate binding pockets of enzymes and receptors.

Its structure is also amenable for use in peptide synthesis, allowing for the creation of modified

peptides with potentially enhanced stability or altered biological activity.[1][2][3]

Logical Workflow in Research
The general workflow for the utilization of N-α-Acetyl-p-bromo-DL-phenylalanine in a research

and development context is depicted below. This diagram illustrates the logical progression

from the compound as a starting material to its potential application in biological systems.

General Research Workflow for N-α-Acetyl-p-bromo-DL-phenylalanine

N-α-Acetyl-p-bromo-DL-phenylalanine
(Starting Material)

Chemical Synthesis / Modification
(e.g., Peptide Synthesis, Cross-Coupling)

Novel Compound / Peptidomimetic

In Vitro Biological Evaluation
(e.g., Enzyme Assays, Receptor Binding)

In Vivo Studies
(e.g., Animal Models)

Data Analysis & Lead Optimization
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General research workflow.

Experimental Protocols and Quantitative Data
A comprehensive search of scientific databases and literature did not yield specific, detailed

experimental protocols or quantitative biological data (e.g., IC₅₀, Kᵢ values) for N-α-Acetyl-p-

bromo-DL-phenylalanine itself. The available information points to its role as a precursor or

intermediate. Researchers utilizing this compound would typically develop their own specific

protocols based on the downstream application, such as standard solid-phase peptide

synthesis methodologies or Suzuki/Heck cross-coupling conditions for further modification of

the phenyl ring.

Signaling Pathways
Due to the lack of published research on the specific biological targets and mechanism of

action of N-α-Acetyl-p-bromo-DL-phenylalanine, there are no established signaling pathways

associated with this compound to visualize. Its biological effects would be contingent on the

structure of the final molecule into which it is incorporated.

Conclusion
N-α-Acetyl-p-bromo-DL-phenylalanine is a valuable chemical entity for researchers in drug

discovery and chemical biology. Its utility lies in its capacity as a versatile building block for the

synthesis of novel compounds and modified peptides. While detailed public data on its intrinsic

biological activity is scarce, its chemical properties make it a compound of interest for the

development of new therapeutic agents and research tools. Further investigation into the

biological effects of molecules derived from this scaffold may reveal specific pathways and

activities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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